Cas no 887589-05-1 (1,2-Ethanediamine,N1,N1-dimethyl-N2-(tetrahydro-2H-pyran-4-yl)-)

• Product Name: 1,2-Ethanediamine,N1,N1-dimethyl-N2-(tetrahydro-2H-pyran-4-yl)-
• CAS No: 887589-05-1
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 713512
• PubChem ID: 43608310
• Update Time: 2025-11-06

1,2-Ethanediamine,N1,N1-dimethyl-N2-(tetrahydro-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-dimethyl-N2-(tetrahydro-2H-pyran-4-yl)-
• N',N'-dimethyl-N-(oxan-4-yl)ethane-1,2-diamine
• N,N-DIMETHYL-N'-(TETRAHYDRO-PYRAN-4-YL)-ETHANE-1,2-DIAMINE
• N,N-Dimethyl-N’-(tetrahydro-pyran-4-yl)-ethane-1,2-diamine
• EN300-6353101
• N-[2-(DIMETHYLAMINO)ETHYL]OXAN-4-AMINE
• N~1~,N~1~-Dimethyl-N~2~-(oxan-4-yl)ethane-1,2-diamine
• 887589-05-1
• SCHEMBL15957079
• DTXSID60656224

• MDL： MFCD08061546
• Inchi： 1S/C9H20N2O/c1-11(2)6-5-10-9-3-7-12-8-4-9/h9-10H,3-8H2,1-2H3
• InChI Key： HCQUCTRCIBKUJY-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NCCN(C)C

Computed Properties

• Exact Mass: 172.158
• Monoisotopic Mass: 172.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 24.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1,2-Ethanediamine,N1,N1-dimethyl-N2-(tetrahydro-2H-pyran-4-yl)-

Market Research and Analysis Report on 1,2-Ethanediamine, N1,N1-Dimethyl-N2-(Tetrahydro-2H-Pyran-4-Yl)- (CAS No. 887589-05-1)

The compound 1,2-Ethanediamine, N1,N1-Dimethyl-N2-(Tetrahydro-2H-Pyran-4-Yl)- (CAS No. 887589-05-1) has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development and chemical synthesis. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of this compound in the synthesis of advanced materials and its potential as an intermediate in the production of bioactive molecules. The CAS number 887589-05-1 is indicative of its registration in chemical databases, ensuring its traceability and compliance with international standards. This has made it a valuable asset for researchers and manufacturers seeking to explore its utility in various industrial applications.

Market demand for 1,2-Ethanediamine, N1,N1-Dimethyl-N2-(Tetrahydro-2H-Pyran-4-Yl)- is driven by its versatility in chemical reactions and its compatibility with diverse synthetic pathways. The compound's ability to act as a chelating agent and its stability under varying reaction conditions make it highly sought after in both academic research and industrial settings. Furthermore, its application in the development of novel drug delivery systems has positioned it as a key player in the pharmaceutical sector.

Global suppliers of this compound are increasingly focusing on optimizing production processes to meet the rising demand from both developed and emerging markets. The integration of green chemistry principles into manufacturing practices is expected to further enhance the sustainability of this compound's production, aligning with global trends toward environmentally friendly chemical processes.

In conclusion, 1,2-Ethanediamine, N1,N1-Dimethyl-N2-(Tetrahydro-2H-Pyran-4-Yl)- (CAS No. 887589-05-1) represents a promising avenue for innovation across multiple sectors within the chemical and pharmaceutical industries. As research continues to uncover new applications for this compound, its market presence is anticipated to grow significantly, driven by technological advancements and increasing industrial adoption.